Cas no 2248337-25-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate
• CAS No: 2248337-25-7
• MF: C₁₆H₁₀FNO₆S
• MW: 363.317106723785
• CID: 6255812
• PubChem ID: 165719118
• Update Time: 2025-09-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate
• EN300-6517873
• 2248337-25-7

• Inchi： 1S/C16H10FNO6S/c1-25(22,23)13-8-9(6-7-12(13)17)16(21)24-18-14(19)10-4-2-3-5-11(10)15(18)20/h2-8H,1H3
• InChI Key： NIIBASCKFOWCDS-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 363.02128637g/mol
• Monoisotopic Mass: 363.02128637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate (CAS No. 2248337-25-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate (CAS No. 2248337-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of isoindole derivatives, which are widely studied for their bioactive properties. The presence of a fluoro group and a methanesulfonyl moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2248337-25-7 due to its potential role in developing targeted therapies and small-molecule inhibitors. The compound's ability to modulate biological pathways has made it a subject of investigation in cancer research and neurodegenerative disease studies, aligning with current trends in precision medicine.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate involves multi-step organic reactions, including esterification and sulfonylation processes. Its molecular stability and solubility properties have been optimized for use in high-throughput screening assays, a technique increasingly adopted in AI-driven drug discovery. This aligns with the growing interest in computational chemistry and machine learning applications in molecular design.

From an industrial perspective, CAS 2248337-25-7 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce such compounds, reducing waste and energy consumption. This resonates with the global push toward ESG (Environmental, Social, and Governance) compliance in chemical production. Additionally, the compound's patent landscape is frequently analyzed by stakeholders, as it may hold value for intellectual property portfolios in the life sciences sector.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-methanesulfonylbenzoate typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and batch consistency, critical for regulatory submissions in pharmaceutical development. The compound's structure-activity relationship (SAR) is also a hot topic in academic forums, where researchers debate its potential as a scaffold for novel therapeutics.

In summary, 2248337-25-7 represents a compelling case study at the intersection of medicinal chemistry and industrial innovation. Its versatility and relevance to cutting-edge research areas ensure its continued prominence in scientific literature and commercial applications. As the fields of biotechnology and material science evolve, this compound is likely to remain a focal point for interdisciplinary collaboration.